Rubrifloralignan A
Overview
Description
Rubrifloralignan A is a natural product found in Schisandra rubriflora with data available.
Scientific Research Applications
Lignan Composition and Therapeutic Properties
- Schisandra rubriflora, containing Rubrifloralignan A, is recognized for its lignan composition and potential therapeutic properties. The study by Szopa et al. (2018) explored the lignan profiling of this plant, revealing a significant content of various lignans, including this compound, with potential health benefits. The research highlighted the anti-inflammatory activities of these lignans, showing significant inhibitory activity against enzymes like 15-LOX, COX-1, and COX-2, which are crucial in the inflammation pathway (Szopa et al., 2018).
Inhibition of IL-6 Expression
- A study on Schefflera rubriflora, which also contains this compound, revealed its use in traditional medicine for conditions like neuropathic pain and cough. This research identified novel lignans, including this compound, capable of inhibiting IL-6 expression, which is a significant pro-inflammatory cytokine. This suggests a potential role of this compound in managing inflammatory conditions (Fenghua Li et al., 2019).
Antioxidant Potential
- The antioxidant properties of Schisandra rubriflora extracts, which contain this compound, were studied by Szopa et al. (2020). The research indicated that these extracts, rich in lignans like this compound, possess significant antioxidant activities. This was evaluated using various in vitro assays, suggesting a close relationship between the presence of these compounds and the plant’s antioxidant potential (Szopa et al., 2020).
Anti-HIV Activities
- Research on Schisandra rubriflora highlighted the anti-HIV activities of its lignans, including this compound. Studies have shown these compounds to have inhibitory effects on HIV-1, suggesting their potential use in antiviral therapies (Wei‐Lie Xiao et al., 2010).
Chemical Composition and Medicinal Value
- The chemical constituents of Schisandra rubriflora, including this compound, have been extensively studied to explore their medicinal value. These studies provide a scientific basis for further pharmacological activity research and potential clinical applications (Gan-peng Li et al., 2005).
Properties
Molecular Formula |
C22H28O6 |
|---|---|
Molecular Weight |
388.5 g/mol |
IUPAC Name |
(9R,10S)-4,5,14,15-tetramethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexaene-3,16-diol |
InChI |
InChI=1S/C22H28O6/c1-11-7-13-9-15(25-3)21(27-5)19(23)17(13)18-14(8-12(11)2)10-16(26-4)22(28-6)20(18)24/h9-12,23-24H,7-8H2,1-6H3/t11-,12+ |
InChI Key |
ZMOXXNHDVIGEAX-TXEJJXNPSA-N |
Isomeric SMILES |
C[C@@H]1CC2=CC(=C(C(=C2C3=C(C(=C(C=C3C[C@@H]1C)OC)OC)O)O)OC)OC |
Canonical SMILES |
CC1CC2=CC(=C(C(=C2C3=C(C(=C(C=C3CC1C)OC)OC)O)O)OC)OC |
Synonyms |
rubrisandrin B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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